Cas no 2228462-80-2 (2-(5-chloro-2-fluoropyridin-3-yl)oxyethan-1-amine)

• Product Name: 2-(5-chloro-2-fluoropyridin-3-yl)oxyethan-1-amine
• CAS No: 2228462-80-2
• MF: C₇H₈ClFN₂O
• MW: 190.602623939514
• CID: 5570090
• PubChem ID: 165657071
• Update Time: 2025-06-08

2-(5-chloro-2-fluoropyridin-3-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1977718
• 2-[(5-chloro-2-fluoropyridin-3-yl)oxy]ethan-1-amine
• 2228462-80-2
• 2-(5-chloro-2-fluoropyridin-3-yl)oxyethan-1-amine

• Inchi： 1S/C7H8ClFN2O/c8-5-3-6(12-2-1-10)7(9)11-4-5/h3-4H,1-2,10H2
• InChI Key： GHEQZFLBHWHALP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)OCCN)F

Computed Properties

• Exact Mass: 190.0309187g/mol
• Monoisotopic Mass: 190.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(5-chloro-2-fluoropyridin-3-yl)oxyethan-1-amine

Comprehensive Overview of 2-(5-chloro-2-fluoropyridin-3-yl)oxyethan-1-amine (CAS No. 2228462-80-2)

2-(5-chloro-2-fluoropyridin-3-yl)oxyethan-1-amine is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-fluoropyridine backbone and an ethoxyamine side chain, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel small-molecule therapeutics and crop protection agents.

The compound's CAS No. 2228462-80-2 serves as a unique identifier in chemical databases, ensuring precise tracking in global supply chains. Recent studies highlight its utility in medicinal chemistry, particularly in designing kinase inhibitors and GPCR-targeting compounds. These applications align with current industry trends toward precision medicine and sustainable agriculture, addressing frequent search queries like "pyridine derivatives in drug discovery" and "halogenated heterocycles in agrochemicals."

From a synthetic perspective, 2-(5-chloro-2-fluoropyridin-3-yl)oxyethan-1-amine exemplifies modern structure-activity relationship (SAR) optimization strategies. Its fluorine atom enhances metabolic stability—a hot topic in ADME/Tox research—while the chlorine substituent influences electronic properties critical for molecular recognition. These features respond to common search terms such as "fluorine effects in drug design" and "chloropyridine applications."

Quality control protocols for CAS No. 2228462-80-2 typically involve HPLC purity analysis and NMR characterization, reflecting industry standards for high-value intermediates. The compound's stability under various pH conditions—frequently queried as "amine-containing pyridine stability"—makes it suitable for multistep synthetic routes. This aligns with the growing demand for robust building blocks in combinatorial chemistry libraries.

Environmental and regulatory aspects of 2-(5-chloro-2-fluoropyridin-3-yl)oxyethan-1-amine are also noteworthy. Its biodegradation profile (often searched as "fluoropyridine environmental fate") meets stringent green chemistry principles. Manufacturers emphasize atom-efficient synthesis routes, addressing concerns about chemical waste reduction—a key focus in sustainable pharmaceutical development.

In market dynamics, this compound caters to rising demand for halogenated pyridine derivatives, driven by their versatility in catalyzed cross-coupling reactions. Patent analyses reveal its inclusion in intellectual property filings related to neurological disorder treatments—answering frequent queries like "pyridine amines in CNS drugs." The 5-chloro-2-fluoro substitution pattern specifically attracts attention for optimizing blood-brain barrier permeability.

Future research directions may explore 2-(5-chloro-2-fluoropyridin-3-yl)oxyethan-1-amine's potential in proteolysis-targeting chimeras (PROTACs)—a trending topic in targeted protein degradation. Its dual functionality could enable novel E3 ligase recruitment strategies, addressing search trends like "bifunctional molecules in cancer therapy." Such applications position CAS No. 2228462-80-2 at the forefront of next-generation therapeutic platforms.